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Compound of Interest

Compound Name: Reineckate

Cat. No.: B100417 Get Quote

This guide provides crucial safety, handling, and disposal protocols for Reineckate salt

(Ammonium tetrathiocyanatodiamminechromate(III)), a compound frequently used in laboratory

settings. Adherence to these procedures is vital to ensure the safety of researchers, scientists,

and drug development professionals. Reineckate is classified as hazardous and is harmful if

swallowed, in contact with skin, or inhaled.[1][2][3] Furthermore, contact with acids liberates

highly toxic hydrogen cyanide gas.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be selected based on a thorough risk assessment of the specific procedures being

performed.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly sealing safety goggles

or safety glasses with side-

shields.[1][2][3]

To prevent eye contact with

Reineckate dust or splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[3]

To prevent skin contact, as the

substance is harmful upon

dermal absorption.[1][2]

Body Protection

A long-sleeved laboratory coat

and appropriate protective

clothing.[1][2]

To minimize skin exposure

during handling and in case of

spills.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if dust is

generated or if working in an

area with insufficient

ventilation.[1][2]

To prevent inhalation, which

can be harmful.[1][2] Use in a

well-ventilated area, preferably

a chemical fume hood.[2][4]

Operational Protocols
These step-by-step protocols are designed to guide users through the safe handling and

disposal of Reineckate.

Safe Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] The work area, typically a chemical fume hood, must be clean and uncluttered.

Donning PPE: Put on all required PPE as specified in the table above.

Handling the Compound:

Always handle Reineckate within a well-ventilated area or a chemical fume hood to avoid

dust inhalation.[2][4]

Avoid all personal contact, including inhalation and contact with skin and eyes.[4]
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Weigh and transfer the chemical carefully to prevent dust formation.[3]

Keep the container tightly sealed when not in use.[4]

Hygiene:

Do not eat, drink, or smoke in the handling area.[1][2]

After handling, wash hands thoroughly with soap and water.[1]

Contaminated clothing should be removed immediately and laundered separately before

reuse.[2][4]

Emergency and First-Aid Procedures
Immediate response is critical in the event of exposure.

Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

[4] Wash the affected area with plenty of soap

and running water for at least 15 minutes.[1]

Seek medical attention if irritation persists.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to lift the

upper and lower eyelids.[1] Seek immediate

medical attention.

Ingestion

Rinse the mouth with water.[2] Call a POISON

CENTER or physician immediately.[1] Do not

induce vomiting.

Spill and Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.carlroth.com/medias/SDB-6629-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ1NDB8YXBwbGljYXRpb24vcGRmfGFEVXdMMmhrTUM4NU1UZ3dOemt4TWpReU56Z3lMMU5FUWw4Mk5qSTVYMGRDWDBWT0xuQmtaZ3xkOThkMDBkZDIxNzRhOTZlNDEwOTRlNmM4NThkZjYyNDYxMjEwNzg4M2U3YzQ5ZDNmNjhmMTI1NjkyYjViYjU1
https://datasheets.scbt.com/sc-203369.pdf
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.echemi.com/sds/reinecke-salt-pd180521115360.html
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.echemi.com/sds/reinecke-salt-pd180521115360.html
https://datasheets.scbt.com/sc-203369.pdf
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.echemi.com/sds/reinecke-salt-pd180521115360.html
https://datasheets.scbt.com/sc-203369.pdf
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.echemi.com/sds/reinecke-salt-pd180521115360.html
https://www.fishersci.com/store/msds?partNumber=AC423331000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper containment and disposal are necessary to prevent harm to personnel and the

environment.

Spill Cleanup Protocol:

Minor Spills (Dry):

1. Evacuate non-essential personnel.

2. Ensure the area is well-ventilated.

3. Wearing full PPE, use dry clean-up procedures to gently sweep or scoop the material.

AVOID generating dust.[4]

4. Place the spilled material into a suitable, labeled, and sealed container for waste

disposal.[4]

5. Clean the spill area with large amounts of water, preventing runoff into drains.[4]

Major Spills:

1. Evacuate the area immediately.

2. Alert emergency responders and inform them of the nature and location of the hazard.

[4]

3. Only trained personnel with appropriate PPE should attempt to control the spill.[4]

Disposal Protocol:

All waste containing Reineckate must be treated as hazardous waste.

Dispose of the contents and container at an approved waste disposal plant in accordance

with local, state, and federal regulations.[1][2][5]

Do not dispose of the material down the drain or into the environment.[2]
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Consult with your institution's environmental health and safety (EHS) department or a

licensed waste management authority for specific disposal guidance.[4]

Handling Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Reineckate, from

initial preparation through to final disposal.
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Caption: Workflow for safe handling, emergency response, and disposal of Reineckate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://datasheets.scbt.com/sc-203369.pdf
https://www.benchchem.com/product/b100417?utm_src=pdf-body
https://www.benchchem.com/product/b100417?utm_src=pdf-body-img
https://www.benchchem.com/product/b100417?utm_src=pdf-body
https://www.benchchem.com/product/b100417?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fishersci.com [fishersci.com]

2. echemi.com [echemi.com]

3. carlroth.com [carlroth.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. Reinecke Salt | 13573-17-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Reineckate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100417#personal-protective-equipment-for-handling-
reineckate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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